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Compound of Interest

Compound Name: Sulfo-Cyanine5.5 DBCO

Cat. No.: B14759664

Get Quote

The following data synthesizes performance metrics from standard bioconjugation workflows.

Note that while Alexa Fluor 680 is spectrally similar to Cy5.5, it is chemically distinct (sulfonated

coumarin/xanthene/cyanine hybrid variants vs. classical sulfonated indocyanine).

Table 1: Comparative Technical Specifications
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Feature Sulfo-Cyanine5.5 DBCO
Alexa Fluor 680
(NHS/Maleimide)

Core Fluorophore Sulfonated Cyanine (Cy5.[1]5)
Sulfonated Cyanine/Xanthene

Hybrid

Excitation Max 675 nm 679 nm

Emission Max 694 nm 702 nm

Extinction Coeff.[1] (

)

~209,000 ~184,000

Quantum Yield (QY)
0.20 – 0.23 (Conjugate

dependent)

0.25 – 0.36 (High conjugate

brightness)

Photostability
Moderate (Susceptible to

ROS)
High (Superior resistance)

Solubility
High (Sulfonated, Water

Soluble)

High (Negatively charged,

Hydrophilic)

Primary Utility
Bioorthogonal Labeling

(SPAAC)

High-End Microscopy / Flow

Cytometry

Scientist's Note: Do not be misled by the slightly higher extinction coefficient of Cy5.5. In

practice, AF680 often appears brighter in protein conjugates because it exhibits significantly

less self-quenching (H-dimer formation) at high degrees of labeling (DOL).[1]

Part 2: Deep Dive – Photostability Analysis
Photostability is the rate at which a fluorophore permanently loses its ability to fluoresce due to

photo-induced chemical modification.[1][2]
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The Mechanism of Failure
Cyanine Dyes (Cy5.5): The polymethine bridge in Cy5.5 is susceptible to attack by Reactive

Oxygen Species (ROS), particularly singlet oxygen (

) generated during excitation. This breaks the conjugation system, destroying fluorescence.

Alexa Fluor 680: Structural modifications (often steric shielding or rigidification of the

polymethine chain) reduce the quantum yield of triplet state formation, thereby generating

fewer ROS and resisting oxidative attack.

Comparative Performance Data
Experimental data consistently demonstrates that Alexa Fluor 680 retains >80% of its initial

fluorescence over timeframes where Cy5.5 drops to <50%.

Microscopy: Under continuous high-intensity illumination (e.g., confocal laser scanning),

AF680 half-life (

) is typically 2-3x longer than Cy5.5.[1]

In Vivo: For whole-body imaging, photostability is less critical than tissue depth penetration.

[1] Here, Cy5.5 performs adequately, as exposure times are short and excitation intensity is

lower.

Part 3: The "DBCO" Factor – Functional Chemistry
The specific reagent in question is Sulfo-Cyanine5.5 DBCO. This is not just a dye; it is a

chemical tool.

Mechanism: Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC) The Dibenzocyclooctyne

(DBCO) moiety allows you to label Azide-tagged biomolecules without toxic copper catalysts.[1]

This is critical for live-cell labeling or metabolic engineering.[1]

Visualizing the Workflow:
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Figure 1: The SPAAC reaction mechanism.[1] The DBCO moiety provides the ring strain

energy necessary to drive the reaction with the azide, eliminating the need for cytotoxic copper

catalysts.

Availability Gap:

Sulfo-Cy5.5 DBCO: Readily available off-the-shelf from major vendors.[1]

Alexa Fluor 680 DBCO: Rare. Typically requires custom synthesis or purchasing "Alexa

Fluor equivalent" dyes (e.g., AFDye 680 DBCO) from specialized chemistry vendors.

Part 4: Self-Validating Experimental Protocol
To objectively verify photostability in your specific biological context, use this standardized

bleaching assay. This protocol controls for mounting media and excitation power, ensuring

reproducible results.

Protocol: Comparative Photobleaching Assay

1. Sample Preparation:

Prepare two matched samples (e.g., fixed HeLa cells stained with Tubulin-Azide).[1]

Label Sample A with Sulfo-Cy5.5 DBCO.

Label Sample B with AF680-DBCO (or equivalent).[1]
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Critical: Mount both in the exact same antifade mounting medium (e.g., ProLong Diamond).

Variations in mounting media can skew stability data by orders of magnitude.

2. Acquisition Setup (Confocal/Epifluorescence):

Objective: 40x or 60x Oil Immersion (NA 1.4).

Excitation: 640 nm or 633 nm laser (set power to ~5-10% to avoid immediate saturation).[1]

Region of Interest (ROI): Select a structure with uniform brightness (e.g., microtubule

network).

3. The Bleaching Workflow:

Validation Check

Start: Identify ROI

Acquire Pre-Bleach Image
(Normalize t=0 to 100%)

Continuous Illumination
(Time-Lapse Mode)

Acquire Frame every 1-5 sec
for 120-300 sec

Plot Normalized Intensity (I/I0)
vs. Time

Reference ROI
(Non-illuminated area)

Must remain 100%

 Monitor
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Figure 2: Step-by-step workflow for quantifying photostability. The "Reference ROI" is critical to

distinguish photobleaching from focus drift or lamp fluctuations.

4. Data Interpretation:

Plot

(Normalized Intensity) on the Y-axis vs. Time (s) on the X-axis.[1]

Calculate the decay constant (

).[1]

Expectation: The AF680 curve will be significantly flatter (slower decay) than the Cy5.5

curve.

Part 5: Application Suitability Matrix
Application Recommended Dye Rationale

Live Cell Tracking (Short Term) Sulfo-Cy5.5 DBCO

Excellent solubility; DBCO

allows easy metabolic labeling

of glycans/lipids.[1]

STED / Super-Resolution Alexa Fluor 680

Requires extreme

photostability to survive

depletion laser intensity.

Flow Cytometry Either

Exposure time is

microseconds; photostability is

irrelevant. Cy5.5 is often

cheaper.

Long-Term Time-Lapse Alexa Fluor 680
Cy5.5 will bleach before the

experiment concludes.

In Vivo (Small Animal) Sulfo-Cy5.5

675/694 nm penetrates tissue

well; Cy5.5 is a standard for

biodistribution studies.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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